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Compound of Interest

Compound Name: 3-Vinylphenol

Cat. No.: B127234 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides an in-depth overview of 3-vinylphenol (CAS 620-18-8), a

versatile phenolic compound with significant applications in pharmaceutical synthesis and

polymer chemistry. This document details its commercial availability and purity levels,

alongside comprehensive experimental protocols for its synthesis, purification, and analysis. It

is intended to serve as a critical resource for professionals in research and drug development.

Commercial Suppliers and Purity of 3-Vinylphenol
3-Vinylphenol is available from a range of chemical suppliers, with purity levels typically

suitable for research and development purposes. The compound is often supplied with a

stabilizer, such as tert-butylcatechol (TBC), to prevent polymerization. Below is a summary of

commercial suppliers and the typical purities they offer.
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Supplier Purity Notes

Sigma-Aldrich (Ambeed) 95% Supplied as a liquid.[1]

Tokyo Chemical Industry (TCI) >98.0% (GC) Stabilized with TBC.[2]

Benchchem >98% For research use only.[3]

BioOrganics >98%

CP Lab Safety min 99%

LookChem 99%
Data from raw suppliers listed

on the platform.[4]

Experimental Protocols
Synthesis of 3-Vinylphenol
Several synthetic routes to 3-vinylphenol have been established, offering flexibility based on

available starting materials and required scale.

a) Dehydrogenation of Ethylphenols: A common industrial method involves the

dehydrogenation of ethylphenols. This process typically yields a mixture of vinylphenol isomers

(o-, m-, and p-vinylphenol) along with unreacted ethylphenol.[5]

b) Synthesis from Cardanol: A sustainable route utilizes cardanol, a renewable resource

derived from cashew nut shell liquid (CNSL). The process involves a two-step sequence:

ethenolysis of cardanol to produce 3-non-8-enylphenol, followed by isomerizing ethenolysis

using palladium-based catalysts to yield 3-vinylphenol with high yields (65-78%).[3]

c) Acid-Catalyzed Dehydration: 3-Vinylphenol can be synthesized via the acid-catalyzed

elimination of water from 3-(1-hydroxyethyl)phenol.[3]

d) Decarboxylation of Hydroxycinnamic Acids: The decarboxylation of p-coumaric acid, often

facilitated by microorganisms like lactobacteria, is another viable synthetic pathway.[3] The

catalytic mechanism involves the conversion of the p-hydroxycinnamic acid to a semi-quinone,

which then spontaneously decarboxylates to the vinyl compound.[3]
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Purification Methods
Crude 3-vinylphenol from synthesis contains various impurities, including other alkylphenols,

polymers, and hydrocarbons, necessitating purification.[6]

a) Alkali Extraction: A patented method describes the purification of crude vinylphenol by

countercurrent extraction.[6] The process involves contacting the crude material with an

aqueous alkali solution and a water-insoluble organic solvent. This separates the more acidic

vinylphenol from less acidic impurities.[6]

b) Laboratory-Scale Recrystallization: For smaller scales, recrystallization has been described

as a method for purifying 3-vinylphenol.[6]

Purity Analysis
To ensure the quality and identity of 3-vinylphenol for research and development, several

analytical techniques are employed.

a) Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is the primary method for

assessing the purity of 3-vinylphenol and identifying any volatile impurities. It confirms the

compound's molecular weight and fragmentation pattern.[3] A general protocol involves

dissolving the sample in a suitable solvent like dichloromethane and analyzing it on a system

equipped with a low-polarity capillary column (e.g., a 5% diphenyl/95% dimethyl polysiloxane

phase).[7]

Detailed Protocol: GC-MS Analysis of 3-Vinylphenol

Sample Preparation: Prepare a 1 ng/µL solution of the 3-vinylphenol sample in

dichloromethane.[7]

GC Instrument Conditions:

Injector: 275 °C, Splitless mode (1 min)[7]

Oven Program: Initial temperature of 60 °C (hold for 5 min), ramp at 8 °C/min to 300 °C

(hold for 10 min).[7]

Carrier Gas: Helium at a constant flow of 1.5 mL/min.[7]
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Column: A low-polarity silarylene phase column (e.g., TraceGOLD TG-5SilMS or

equivalent).[7]

MS Instrument Conditions:

Transfer Line Temperature: 300 °C[7]

MS Source Temperature: 225 °C[7]

Ionization Mode: Electron Ionization (EI+) at 70 eV.[7]

Scan Range: 45-450 amu.[7]

Data Analysis: The purity is determined by the relative peak area of 3-vinylphenol in the

total ion chromatogram (TIC). The mass spectrum should be compared against a reference

spectrum for identity confirmation.

b) Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the structural integrity of the molecule. Key signals to verify include the vinyl proton

signals and the phenolic hydroxyl proton.[3]

Applications in Drug Development and Polymer
Chemistry
3-Vinylphenol is a key building block in the synthesis of various pharmaceutical compounds

and polymers.

Pharmaceutical Intermediates
It serves as a crucial intermediate in the production of several drugs.[3] Its vinyl group and

phenolic hydroxyl group provide reactive sites for further chemical modification.

Norfenefrine: Synthesized through the hydroxyamination of 3-vinylphenol.[3]

rac-Phenylephrine and Etilefrine: Produced by methylation and ethylation of the intermediate

norfenefrine.[3]
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Fenoprofen: This nonsteroidal anti-inflammatory drug (NSAID) is synthesized using

derivatives of 3-vinylphenol in a branch-selective methoxycarbonylation reaction.[3]
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Caption: Synthetic pathways from 3-vinylphenol to pharmaceuticals.

Polymer Chemistry
Beyond pharmaceuticals, 3-vinylphenol is a valuable monomer for producing specialized

polymers. These include phenolic resins used in advanced applications like microphotoresist

materials, thermosetting resins, and ion-exchange resins.[3]
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Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the quality control analysis of

commercially supplied 3-vinylphenol.
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Caption: Quality control workflow for 3-vinylphenol analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Vinylphenol | 620-18-8 [sigmaaldrich.com]

2. 3-Vinylphenol (stabilized with TBC) | CymitQuimica [cymitquimica.com]

3. 3-Vinylphenol (CAS 620-18-8) For Research [benchchem.com]

4. lookchem.com [lookchem.com]

5. prepchem.com [prepchem.com]

6. DE2637923A1 - Purifying vinyl phenol by alkali extn. - in countercurrent with aq. alkali
soln. and water-insoluble organic solvent - Google Patents [patents.google.com]

7. documents.thermofisher.com [documents.thermofisher.com]

To cite this document: BenchChem. [A Technical Guide to 3-Vinylphenol: Commercial
Availability, Purity, and Experimental Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b127234#commercial-suppliers-and-
purity-of-3-vinylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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